Cas no 7064-03-1 (Ethanone, 1-(4,5-dihydro-5-phenyl-3-isoxazolyl)-)

7064-03-1 structure
Product name:Ethanone, 1-(4,5-dihydro-5-phenyl-3-isoxazolyl)-
Ethanone, 1-(4,5-dihydro-5-phenyl-3-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(4,5-dihydro-5-phenyl-3-isoxazolyl)-
- 4-Methyl-5-[(3-octyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]-2-oxo-6-(piperidin-1-yl)-1-propyl-1,2-dihydropyridine-3-carbonitrile
- 7064-03-1
- DTXSID80990859
-
- Inchi: InChI=1S/C27H38N4O2S2/c1-4-6-7-8-9-13-17-31-26(33)23(35-27(31)34)18-21-20(3)22(19-28)25(32)30(14-5-2)24(21)29-15-11-10-12-16-29/h18H,4-17H2,1-3H3
- InChI Key: AIYHMHOHKQWEHB-UHFFFAOYSA-N
- SMILES: CCCCCCCCN1C(=O)C(=CC2=C(N(C(=O)C(=C2C)C#N)CCC)N3CCCCC3)SC1=S
Computed Properties
- Exact Mass: 514.24394
- Monoisotopic Mass: 514.24361881g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 982
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 6.3
- Topological Polar Surface Area: 125Ų
Experimental Properties
- PSA: 67.65
Ethanone, 1-(4,5-dihydro-5-phenyl-3-isoxazolyl)- Related Literature
-
Yuanyuan Han,Wei Jiang Soft Matter, 2017,13, 2634-2642
-
Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
-
Xiao-Hua Li,Bao-Ji Wang,Xiao-Lin Cai,Li-Wei Zhang,Guo-Dong Wang,San-Huang Ke RSC Adv., 2017,7, 28393-28398
-
Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
-
Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
7064-03-1 (Ethanone, 1-(4,5-dihydro-5-phenyl-3-isoxazolyl)-) Related Products
- 1171210-43-7(N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide)
- 1354000-22-8(2-[Methyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-ethanol)
- 1261646-33-6(2-Chloro-4-(difluoromethyl)benzonitrile)
- 929972-75-8(Cyanomethyl 3-sulfamoylbenzoate)
- 2228111-09-7(3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid)
- 1859512-00-7(Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)-)
- 15945-07-0(2,4,5-Trichloro-benzenesulfonyl chloride)
- 52287-46-4(quinoline-2,4-dicarbaldehyde)
- 1396713-54-4(N'-(3-chloro-4-methylphenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide)
- 1936555-39-3(4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine)
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
